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Compound of Interest

Compound Name: p-Toluguinone

Cat. No.: B147270

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like p-Toluquinone (also known as 2-Methyl-1,4-benzoquinone) is paramount. This
guide provides immediate, essential safety protocols, operational plans, and disposal
procedures to minimize risks and ensure a safe laboratory environment.

Health Hazard Information

p-Toluquinone is classified as a hazardous chemical. It is harmful if swallowed, inhaled, or in
contact with skin.[1] It is known to cause serious eye irritation and skin irritation.[1] In some
cases, it is considered toxic if swallowed.[2] Therefore, strict adherence to safety protocols is
mandatory.

Physical and Chemical Properties

Understanding the physical and chemical properties of p-Toluquinone is crucial for safe
handling and storage.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b147270?utm_src=pdf-interest
https://www.benchchem.com/product/b147270?utm_src=pdf-body
https://www.benchchem.com/product/b147270?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/T1244_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T1244_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AA36670&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b147270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Physical State

Crystalline Powder Solid[2][3]

Appearance

Yellowish green to Dark yellow[2][3]

Molecular Formula

C7HeO2[3]

Molecular Weight 122.12 g/mol [3]

Melting Point 66 - 70 °C / 150.8 - 158 °F[2]

Boiling Point 344 °C (lit.)[3]

Flash Point 85 °C (lit.)[3]

Density 1.173 g/cm3[3]

Solubility Slightly soluble in water; soluble in ethanol and

ether.[3]

Personal Protective Equipment (PPE)

The correct selection and use of PPE are the most critical lines of defense against exposure.

All personnel handling p-Toluquinone must use the following equipment.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with side

shields or Goggles

Must meet ANSI Z87.1
standards.[4]

Face Shield

Required when there is a risk
of splashing or dust

generation.[1][4]

Skin Protection

Chemical-resistant Gloves

Disposable nitrile or neoprene
gloves are recommended.
Inspect before use and change

immediately upon contact.[1]

[4]

Lab Coat

A flame-retardant lab coat or
gown should be worn and fully
buttoned.[4][5]

Protective Clothing

Long pants and closed-toe,
closed-heel shoes are
mandatory. Avoid polyester or

acrylic fabrics.[4]

Respiratory Protection

Dust Respirator / Air-Purifying

Respirator

Required if handling outside of
a fume hood or if dust may be
generated. Use a NIOSH-
approved respirator.[1][4][6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling p-Toluquinone will minimize the risk of exposure and

accidents.

1. Preparation and Engineering Controls:

» Ventilation: Always handle p-Toluquinone in a well-ventilated area, preferably inside a

certified chemical fume hood.[1][3]
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Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested.[6]

Pre-planning: Review the Safety Data Sheet (SDS) before beginning work.[1][2] Prepare all
necessary equipment and materials to avoid interruptions.

. Handling the Chemical:
Donning PPE: Put on all required PPE before entering the handling area.
Avoiding Dust: Handle the solid carefully to prevent the formation and dispersal of dust.[1][3]
Portioning: If transferring the chemical, use non-sparking tools.[3]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory area.[1][3] Wash hands
thoroughly with soap and water after handling, even if gloves were worn.[1][3]

. Storage:
Container: Keep the container tightly closed when not in use.[1][3]

Location: Store in a dry, cool, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents.[2][3][7]

Security: Store the chemical in a locked-up area to restrict access.[2][3]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is a critical component of the chemical lifecycle to ensure environmental and
personnel safety.

1. Waste Collection:

o Contaminated Materials: All disposable PPE (gloves, etc.), weighing papers, and other
materials contaminated with p-Toluquinone should be collected in a designated, sealed,
and clearly labeled hazardous waste container.
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o Excess Chemical: Do not attempt to wash excess p-Toluquinone down the drain.[3] Collect
it for disposal.

2. Spill Management:
e Evacuate: Evacuate non-essential personnel from the spill area.[3]
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further spread of the spill. For dust, carefully sweep it into an airtight
container, avoiding dispersal.[1]

o Clean-up: Adhered or collected material should be promptly disposed of as hazardous
waste.[1]

3. Final Disposal:

o Regulatory Compliance: Dispose of all waste (including contaminated containers) through an
approved waste disposal plant, following all applicable local, regional, and national
regulations.[3]

Safe Handling Workflow for p-Toluguinone

The following diagram illustrates the logical flow for safely managing p-Toluquinone in a
laboratory setting.
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Caption: Workflow for safe p-Toluquinone handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b147270?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/T1244_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AA36670&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/p-toluquinone.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/US/en/sds/aldrich/461121
https://pim-resources.coleparmer.com/sds/96461.pdf
https://www.fishersci.com/store/msds?partNumber=AC105630051&countryCode=US&language=en
https://www.benchchem.com/product/b147270#personal-protective-equipment-for-handling-p-toluquinone
https://www.benchchem.com/product/b147270#personal-protective-equipment-for-handling-p-toluquinone
https://www.benchchem.com/product/b147270#personal-protective-equipment-for-handling-p-toluquinone
https://www.benchchem.com/product/b147270#personal-protective-equipment-for-handling-p-toluquinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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